1-Ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one

• Molecular Formula: C9H11O3P
• Molecular Weight: 198.16 g/mol
• IUPAC Name: 1-ethoxy-3H-2,1λ5-benzoxaphosphole 1-oxide
• InChI: InChI=1S/C9H11O3P/c1-2-11-13(10)9-6-4-3-5-8(9)7-12-13/h3-6H,2,7H2,1H3
• InChI Key: BSKCRPRZPDCVKZ-UHFFFAOYSA-N
• Canonical SMILES: CCOP1(=O)C2=CC=CC=C2CO1

Description

1-Ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one is a chemical compound with the molecular formula C9H11O3P It is a member of the benzoxaphosphole family, characterized by the presence of a phosphorus atom within a heterocyclic ring structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of a benzoxaphosphole derivative with an ethoxy group in the presence of a suitable catalyst. The reaction conditions often include specific temperatures and solvents to ensure the desired product is obtained with high purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions. This can include the use of continuous flow reactors and advanced purification techniques to achieve high yields and consistent quality. The process may also involve stringent quality control measures to ensure the compound meets industry standards.

Chemical Reactions Analysis

Types of Reactions

1-Ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states of phosphorus.

Reduction: Reduction reactions can convert the compound to lower oxidation states.

Substitution: The ethoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Substitution reactions may involve reagents like halogens or organometallic compounds.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield phosphine oxides, while reduction can produce phosphines. Substitution reactions can result in a variety of derivatives with different functional groups.

Scientific Research Applications

1-Ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-Ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one involves its interaction with molecular targets and pathways within a system. The compound can act as a ligand, binding to specific receptors or enzymes and modulating their activity. This can lead to various biochemical effects, depending on the context and application.

Comparison with Similar Compounds

Similar Compounds

1-Hydroxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one: A similar compound with a hydroxyl group instead of an ethoxy group.

1,1-Dihydroxy-3-ethoxy-2-butanone: Another compound with an ethoxy group but different structural features.

Uniqueness

1-Ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one is unique due to its specific combination of an ethoxy group and a benzoxaphosphole ring. This unique structure imparts distinct chemical properties and reactivity, making it valuable for various applications in research and industry.